![molecular formula C7H13N3O2 B2849145 CC1(C)Occoc1CN=[N+]=[N-] CAS No. 2413885-10-4](/img/structure/B2849145.png)
CC1(C)Occoc1CN=[N+]=[N-]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
CC1(C)Occoc1CN=[N+]=[N-] is a useful research compound. Its molecular formula is C7H13N3O2 and its molecular weight is 171.2. The purity is usually 95%.
BenchChem offers high-quality CC1(C)Occoc1CN=[N+]=[N-] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CC1(C)Occoc1CN=[N+]=[N-] including the price, delivery time, and more detailed information at info@benchchem.com.
Mechanism of Action
Target of Action
The primary target of the compound CC1©Occoc1CN=[N+]=[N-], also known as CC-90009, is the protein GSPT1 (G1 to S phase transition 1) . GSPT1 is a translation termination factor that plays a crucial role in cellular processes such as cell cycle progression and apoptosis .
Mode of Action
CC-90009 operates by co-opting the CUL4-DDB1-CRBN-RBX1 (CRL4CRBN) E3 ubiquitin ligase complex . This complex targets GSPT1 for ubiquitination and proteasomal degradation . The degradation of GSPT1 leads to rapid induction of apoptosis and growth inhibition in acute myeloid leukemia (AML) cell lines and primary patient blasts .
Biochemical Pathways
It is known that the compound’s action on gspt1 disrupts the normal cell cycle progression and induces apoptosis . This suggests that CC-90009 may affect pathways related to cell cycle regulation and programmed cell death.
Result of Action
The action of CC-90009 results in the rapid induction of apoptosis and growth inhibition in AML cell lines and primary patient blasts . This is achieved through the targeted degradation of GSPT1, disrupting normal cell cycle progression and leading to cell death .
Properties
IUPAC Name |
3-(azidomethyl)-2,2-dimethyl-1,4-dioxane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O2/c1-7(2)6(5-9-10-8)11-3-4-12-7/h6H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROHCRLRZMXAHRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(OCCO1)CN=[N+]=[N-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.